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Compound of Interest

Compound Name: Trt-L-Lys(Fmoc)-OH
CAS No.: 122832-81-9; 2504147-15-1
Cat. No.: B2835057
Get Quote
. J

Executive Summary & Chemical Identity

Trt-L-Lys(Fmoc)-OH is a specialized orthogonal amino acid derivative.[1] Unlike standard
Fmoc-Lys(Trt)-OH, which prepares the side chain for acid-labile deprotection (e.g., concomitant
with resin cleavage), this derivative protects the side chain with the base-labile Fmoc group.[1]
This allows for selective N-terminal elongation or modification using mild acid (to remove the
Trityl group) while retaining the side-chain protection, or vice versa in complex fragment

condensation strategies.[1]

Chemical Identifiers
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Attribute Detail

] -Trityl-
Chemical Name

-(9-fluorenylmethoxycarbonyl)-L-Lysine

Common Notation Trt-L-Lys(Fmoc)-OH

CAS Number 122832-81-9 (Do not confuse with 111061-54-2)

Molecular Formula

Molecular Weight 610.75 g/mol

Chirality L-Isomer

Supplier Landscape & Sourcing Strategy

Due to its specialized nature, this compound is not stocked by all general commodity reagent
vendors.[1] It is primarily available through specialized peptide reagent manufacturers.[1]

Validated Suppliers

The following suppliers have verified catalog entries for this specific isomer.

Supplier Catalog # Region Grade/Purity
Chem-Impex ) ) )

) 11967 / 26454 North America High Purity (>98%)
International
Biosynth FT54571 Europe/Global Research Grade
Santa Cruz Biotech 5C-295843 Global Proteomics Grade

Sourcing Protocol (Risk Mitigation)

o CAS Verification: Always verify the CAS is 122832-81-9.[1] Vendors often auto-suggest the
more common Fmoc-Lys(Trt)-OH (CAS 111061-54-2).[1]
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 Certificate of Analysis (CoA) Audit: Request a lot-specific CoA prior to bulk purchase.[1]
Ensure the Enantiomeric Excess (ee) is explicitly stated, as racemization is a risk during the
introduction of the bulky Trityl group.

Critical Quality Attributes (CQAs) & Specifications

To ensure reproducibility in synthesis, the raw material must meet the following specifications.

Standard Purity Specifications

Test Parameter Acceptance Criteria Methodological Note

Visual inspection.[1] Yellowing
Appearance White to off-white powder indicates Fmoc cleavage or

oxidation.[1]

Reverse-phase C18, UV 254

Purity (HPLC
Y ) nm.[1]
Chiral Purity Chiral HPLC required to rule
iral Puri ;
(L-isomer) out D-Lysine contamination.

Identity Conforms to Structure -NMR or Mass Spectrometry
(ESI-MS).
Karl Fischer titration.[1] High

Water Content (KF) water content accelerates
hydrolysis.[1]
Turbidity suggests

Solubility Clear in DMF/DCM (0.5 M) polymerization or inorganic
salts.[1]

Concentration dependent

Specific Rotation ]
(usually c=1 in DMF).[1]

Technical Deep Dive: Orthogonality & Mechanism

The utility of Trt-L-Lys(Fmoc)-OH lies in its orthogonal deprotection scheme.[1] This allows the
chemist to manipulate the N-terminus and the Side-chain independently using opposing
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chemical conditions.[1]

The Orthogonal Logic[1]

e -Amine (Trityl): Acid Labile.[1] Removed by 1% TFA in DCM or dilute Acetic Acid.[1] Stable to
Piperidine (Base).[1]

e -Amine (Fmoc): Base Labile.[1] Removed by 20% Piperidine in DMF.[1] Stable to mild acid.
[1]

Reaction Pathway Diagram

The following diagram illustrates the selective deprotection pathways available with this
reagent.

Trt-Lys(Fmoc)-OH

(Fully Protected)

Mild Acid Treatment
(1% TFA/ DCM)

Removes Trityl
Retains Fmoc

Base Treatment
(20% Piperidine)

Removes Fmoc
Retains Trityl

H-Lys(Fmoc)-OH Trt-Lys(NH2)-OH

(Alpha-Amine Free) (Side-Chain Free)
Ready for N-term Extension Ready for Side-Chain Branching

Click to download full resolution via product page

Caption: Orthogonal deprotection pathways for Trt-Lys(Fmoc)-OH. Green path indicates N-
terminal exposure; Red path indicates side-chain exposure.[1]

Experimental Protocols & Handling
Handling and Storage[1][8][9]
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o Storage: Store at

to
. Long-term storage at
is recommended to prevent slow de-tritylation.[1]

o Atmosphere: Hygroscopic.[1] Store under inert gas (Argon/Nitrogen) if the bottle is opened.

[1]

 Stability: The Trityl group is extremely sensitive to acid.[1] Avoid exposure to laboratory
fumes (HCI/TFA vapors) which can cause premature deprotection and yellowing of the solid.

[1]

Analytical Protocol: Purity Verification (HPLC)

To validate the reagent upon arrival, use the following HPLC method. This separates the target
from common impurities like free Lysine or mono-protected derivatives.[1]

Column: C18 Reverse Phase (
particle size).[1]
» Mobile Phase A:
TFA in Water (Milli-Q).[1]
» Mobile Phase B:

TFA in Acetonitrile (HPLC Grade).

o Gradient:
B to
B over 20 minutes.

o Flow Rate:
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o Detection:
o 254 nm: Detects Fmoc and Trityl groups (High sensitivity).
o 214 nm: Detects peptide bonds/backbone.

o Expected Result: Single major peak. Minor peaks (

) may correspond to Fmoc-Lys-OH (loss of Trt) or Trt-Lys-OH (loss of Fmoc).[1]

Solubility Test (Self-Validating Step)
Before committing the reagent to a synthesizer:
» Dissolve
of Trt-Lys(Fmoc)-OH in
of DMF.
» Observation: Solution must be clear and colorless.

 Validation: If the solution is cloudy, heat gently to

. If turbidity persists, filter through a

PTFE filter.[1] Significant residue indicates polymer contamination or salt formation; reject
the batch.[1]

References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. merckmillipore.com [merckmillipore.com]

e To cite this document: BenchChem. [Technical Specification & Utilization Guide: Trt-L-
Lys(Fmoc)-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2835057/docs#technical-specification-utilization-
guide-trt-I-lys-fmoc-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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